Cas no 459825-43-5 (2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide)
2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- <br>2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]aceta mide
- 2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide
- 2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]acetamide
- CS-0231438
- EN300-10834
- 2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide
- Z90669060
- G38262
- 459825-43-5
- AKOS000663474
-
- Inchi: 1S/C18H18ClNO3S/c1-23-13-8-4-2-6-11(13)17(22)16-12-7-3-5-9-14(12)24-18(16)20-15(21)10-19/h2,4,6,8H,3,5,7,9-10H2,1H3,(H,20,21)
- InChI Key: LDZQTGLDRLQFNB-UHFFFAOYSA-N
- SMILES: ClCC(NC1=C(C(C2C=CC=CC=2OC)=O)C2=C(CCCC2)S1)=O
Computed Properties
- Exact Mass: 363.0695923Da
- Monoisotopic Mass: 363.0695923Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 83.6Ų
2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM480244-250mg |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95%+ | 250mg |
$142 | 2024-07-16 | |
| Chemenu | CM480244-500mg |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95%+ | 500mg |
$234 | 2024-07-16 | |
| Chemenu | CM480244-1g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95%+ | 1g |
$340 | 2024-07-16 | |
| Enamine | EN300-10834-0.05g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 0.05g |
$46.0 | 2023-10-28 | |
| Enamine | EN300-10834-0.1g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 0.1g |
$73.0 | 2023-10-28 | |
| Enamine | EN300-10834-0.25g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 0.25g |
$105.0 | 2023-10-28 | |
| Enamine | EN300-10834-0.5g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 0.5g |
$197.0 | 2023-10-28 | |
| Enamine | EN300-10834-1.0g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 1g |
$284.0 | 2023-04-29 | |
| Enamine | EN300-10834-2.5g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 2.5g |
$558.0 | 2023-10-28 | |
| Enamine | EN300-10834-5.0g |
2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide |
459825-43-5 | 95% | 5g |
$825.0 | 2023-04-29 |
2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide
Compound CAS No. 459825-43-5: A Comprehensive Overview
The compound with CAS No. 459825-43-5, known as 2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising properties in areas such as anti-inflammatory, anti-cancer, and neuroprotective activities.
Benzothiophene derivatives have been extensively studied due to their unique structural features and ability to interact with various biological targets. The presence of a chlorine substituent at the 2-position of the benzothiophene ring introduces electronic effects that can modulate the compound's pharmacokinetic properties and bioavailability. Additionally, the methoxybenzoyl group attached to the nitrogen atom via an acetyl linkage contributes to the molecule's lipophilicity and stability, making it an attractive candidate for drug development.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically involves the preparation of intermediate compounds such as 2-chlorobenzothiophene derivatives, which are then subjected to nucleophilic acylation to introduce the methoxybenzoyl group. This approach ensures high purity and yield, which are critical for subsequent biological evaluations.
The pharmacological profile of 2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide has been extensively investigated in vitro and in vivo models. Studies have demonstrated its potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anti-cancer agent.
One of the most exciting developments involving this compound is its ability to modulate neuroprotective pathways in models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have indicated that it can reduce oxidative stress and inhibit amyloid-beta aggregation, which are hallmark features of AD. These findings underscore its potential as a therapeutic agent for neurodegenerative disorders.
In terms of structural analysis, the compound exhibits a rigid bicyclic framework that facilitates favorable interactions with target proteins. Computational studies using molecular docking have revealed that it binds effectively to key residues in enzyme active sites, enhancing its bioactivity. Moreover, its tetrahydrobenzothiophene moiety provides additional flexibility, allowing for optimal binding conformation.
The development of this compound has also been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have been instrumental in confirming its molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) has been employed to monitor its stability under various storage conditions.
Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy in vivo. Efforts are being made to improve its solubility and absorption profiles through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.
In conclusion, CAS No. 459825-43-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for future therapeutic applications. As research continues to unravel its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.
459825-43-5 (2-chloro-N-3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)